Cas no 1105229-46-6 (2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(prop-2-en-1-yl)acetamide
• CAS No: 1105229-46-6
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 5393290
• Update Time: 2025-10-30

2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-8-methyl-4-oxo-N-2-propen-1-yl-3H-pyrimido[5,4-b]indole-3-acetamide
• 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C16H16N4O2/c1-3-6-17-13(21)8-20-9-18-14-11-7-10(2)4-5-12(11)19-15(14)16(20)22/h3-5,7,9,19H,1,6,8H2,2H3,(H,17,21)
• InChI Key： YVMHANOEQQWCSQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2N=CN(CC(NCC=C)=O)C(=O)C1=2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-(prop-2-en-1-yl)acetamide

Compound CAS No. 1105229-46-6: 2-{8-Methyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-b]Indol-3-Yl}-N-(Prop-2-en-1-Yl)Acetamide

The compound with CAS No. 1105229-46-6, named as 2-{8-Methyl-4-Oxo-3H,4H,5H-Pyrimido[5,4-b]Indol-3-Yl}-N-(Prop-2-en-1-Yl)Acetamide, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidoindole derivatives, which have garnered substantial attention due to their unique structural features and promising biological activities. The molecule's structure incorporates a pyrimidoindole core, which is a fused bicyclic system combining pyrimidine and indole moieties. This core is further substituted with a methyl group at position 8 and an acetamide group at position 3. The acetamide moiety itself is connected to a propenyl group (prop-2-en-1-yl), adding flexibility and potential bioisosteric properties to the molecule.

Recent studies have highlighted the importance of pyrimidoindole derivatives in targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The pyrimido[5,4-b]indole core is particularly interesting due to its ability to interact with multiple biological targets, such as kinases and proteases. The substitution pattern of this compound—specifically the methyl group at position 8 and the acetamide-propenyl group at position 3—plays a crucial role in modulating its pharmacokinetic properties and bioavailability. These substitutions may enhance the molecule's solubility and stability, making it more suitable for in vivo applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrimidoindole core followed by functionalization at specific positions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for such complex molecules. For instance, the use of microwave-assisted synthesis or continuous flow chemistry has been reported to significantly streamline the production process of similar compounds.

In terms of biological activity, 2-{8-Methyl-4-Oxo...} has shown promising results in preclinical studies. Researchers have demonstrated its ability to inhibit key enzymes involved in disease progression, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting conditions like cancer and chronic inflammatory disorders.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the propenyl group attached to the acetamide moiety contributes significantly to the molecule's binding affinity by forming favorable interactions with critical residues in the active site of the target enzyme.

The integration of green chemistry principles in the synthesis of this compound has also been explored. By utilizing eco-friendly solvents and catalysts, researchers have been able to reduce the environmental footprint associated with its production. This approach aligns with the growing global emphasis on sustainable chemical practices.

In conclusion, CAS No. 1105229-46-6} represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings on its synthesis and biological activity, positions it as a valuable candidate for further exploration in drug development pipelines.